Cas no 2034427-33-1 (N-(3-Chlorophenyl)-3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinecarboxamide)

• Product Name: N-(3-Chlorophenyl)-3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinecarboxamide
• CAS No: 2034427-33-1
• MF: C₁₃H₁₄ClN₅O
• MW: 291.736160755157
• CID: 5379257
• Update Time: 2025-06-14

N-(3-Chlorophenyl)-3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Chlorophenyl)-3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinecarboxamide

• Inchi： 1S/C13H14ClN5O/c14-10-2-1-3-11(8-10)16-13(20)18-6-4-12(9-18)19-7-5-15-17-19/h1-3,5,7-8,12H,4,6,9H2,(H,16,20)
• InChI Key： LWVZQJZBOPHYPK-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=CC(Cl)=C2)=O)CCC(N2C=CN=N2)C1

Experimental Properties

• Density: 1.46±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.28±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-(3-Chlorophenyl)-3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinecarboxamide

Comprehensive Overview of N-(3-Chlorophenyl)-3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinecarboxamide (CAS No. 2034427-33-1)

The compound N-(3-Chlorophenyl)-3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinecarboxamide (CAS No. 2034427-33-1) is a synthetic organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry and drug discovery. This molecule combines a pyrrolidine core with a 1,2,3-triazole moiety and a 3-chlorophenyl group, making it a versatile scaffold for further chemical modifications. Researchers are particularly interested in its role as a potential kinase inhibitor or GPCR modulator, which aligns with current trends in targeting protein-protein interactions for therapeutic development.

In the context of modern drug discovery, the 1,2,3-triazole ring has become a cornerstone of click chemistry, a technique widely used for rapid compound library synthesis. The presence of this group in N-(3-Chlorophenyl)-3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinecarboxamide makes it an attractive candidate for further derivatization, particularly in fragment-based drug design. Recent studies have highlighted the importance of such heterocyclic compounds in addressing challenges like drug resistance and selectivity issues, which are hot topics in pharmaceutical research. The chlorophenyl substituent further enhances the compound's potential for CNS permeability, a critical factor in neuropharmacology.

The synthesis of CAS No. 2034427-33-1 typically involves multi-step organic reactions, including amide coupling and Huisgen cycloaddition, which are well-established in medicinal chemistry. Analytical characterization of this compound often employs advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography to confirm its purity and structural integrity. These methods are frequently searched by researchers looking for compound characterization protocols or analytical validation techniques in chemical databases.

From a therapeutic perspective, the pyrrolidine-triazole hybrid structure shows promise in addressing several undruggable targets, a term that has gained traction in recent literature. The compound's balanced lipophilicity and hydrogen bonding capacity make it suitable for exploring interactions with challenging biological targets like protein-protein interfaces or allosteric sites. These features align with current industry focus on targeted therapies and precision medicine, which dominate discussions at major pharmaceutical conferences.

In computational chemistry and AI-driven drug discovery, compounds like N-(3-Chlorophenyl)-3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinecarboxamide serve as valuable test cases for molecular docking and virtual screening algorithms. The growing interest in machine learning for compound optimization has led to increased searches for structurally complex molecules that can validate computational predictions. This particular compound, with its combination of rigid and flexible elements, provides an excellent benchmark for assessing conformational sampling methods in silico.

Quality control and scale-up synthesis of CAS No. 2034427-33-1 present interesting challenges that resonate with current industry priorities. The compound's stability under various conditions, its polymorphic forms, and potential for salt formation are all subjects of ongoing investigation. These aspects are particularly relevant to researchers searching for information on process chemistry optimization or formulation development, which are among the most frequently queried topics in pharmaceutical chemistry forums.

The environmental fate and green chemistry aspects of synthesizing N-(3-Chlorophenyl)-3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinecarboxamide have also gained attention. With increasing focus on sustainable chemistry practices, researchers are exploring alternative synthetic routes that minimize hazardous byproducts while maintaining high yields. This aligns with the broader pharmaceutical industry's commitment to green chemistry principles, a topic that generates significant discussion in both academic and industrial settings.

Patent landscapes surrounding triazole-containing compounds like CAS No. 2034427-33-1 reveal growing intellectual property activity in this structural space. The molecule's potential as a lead compound or chemical probe has led to its inclusion in several patent applications, particularly those related to signal transduction inhibitors and cellular pathway modulators. This patent activity reflects the compound's relevance to current drug discovery paradigms and explains why it frequently appears in searches related to novel therapeutic scaffolds.

In biological testing, preliminary data suggest that N-(3-Chlorophenyl)-3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinecarboxamide may influence various cell signaling pathways, though detailed mechanism-of-action studies are ongoing. The compound's effects on cellular proliferation and apoptosis markers are of particular interest to researchers investigating targeted cancer therapies, one of the most searched topics in contemporary biomedical literature. Its structural features suggest potential for selective target engagement, a key consideration in modern drug development.

The future research directions for CAS No. 2034427-33-1 likely include detailed structure-activity relationship (SAR) studies to optimize its pharmacological properties. Such investigations would build upon current trends in fragment-based drug discovery and computational chemistry, both of which are highly searched topics in chemical databases. The compound's modular structure makes it particularly suitable for combinatorial chemistry approaches, which continue to play a crucial role in lead optimization strategies across the pharmaceutical industry.